Fumazone

Specification

• Description: 1,2-Dibromo-3-chloropropane is a manufactured chemical and is not found naturally in the environment. It is a colorless liquid with a sharp smell. It can be tasted in water at very low concentrations. Some industries use it to make another chemical that is used to make materials that resist burning. Large amounts of 1,2-dibromo-3-chloropropane were used in the past on certain farms to kill pests that harmed crops. Farmers in all states other than Hawaii stopped using this chemical in 1979. Hawaii stopped using it in 1985. We do not know exactly how much of it is currently made or used by industry, but it is probably a small amount.; 1,2-dibromo-3-chloropropane appears as a colorless liquid. Denser than water. Flash point 170°F. Boiling point 195°F. Toxic by ingestion and inhalation. Used as a pesticide and fumigant.; 1,2-Dibromo-3-chloropropane is an organochlorine compound.
• CAS No.: 96-12-8
• Molecular Formula: C3H5Br2Cl
• Molecular Weight: 236.33 g/mol
• IUPAC Name: 1,2-dibromo-3-chloropropane
• Standard InChI: InChI=1S/C3H5Br2Cl/c4-1-3(5)2-6/h3H,1-2H2
• Standard InChI Key: WBEJYOJJBDISQU-UHFFFAOYSA-N
• Impurities: Technical grade DBCP has been shown to contain up to 10% impurities, incl epichlorohydrin and allyl chloride. ... Epichlorohydrin is added intentionally as a stabilizer.
• SMILES: C(C(CBr)Br)Cl
• Canonical SMILES: C(C(CBr)Br)Cl
• Boiling Point: 385 °F at 760 mm Hg (NTP, 1992); 196.0 °C; 164.5 °C at 300 mm Hg; 196 °C; 384°F
• Colorform: Colorless liquid when pure
• Flash Point: 170 °F (NTP, 1992); 170 °F (OPEN CUP); 77 °C o.c.; 170°F (open cup); (oc) 170°F
• Melting Point: 43 °F (NTP, 1992); 6.0 °C; 5 °C; 6 °C; 43°F